4-(chloromethyl)-6-methoxy-2H-chromen-2-one

• IUPAC Name: 4-(chloromethyl)-6-methoxychromen-2-one
• InChI: InChI=1S/C11H9ClO3/c1-14-8-2-3-10-9(5-8)7(6-12)4-11(13)15-10/h2-5H,6H2,1H3
• InChI Key: MFJWEHXWXYXYCK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OC(=O)C=C2CCl
• Molecular Formula: C11H9ClO3
• DSSTOX Substance ID: DTXSID50569778
• Molecular Weight: 224.64 g/mol
• CAS RN: 163684-51-3

Description

4-(Chloromethyl)-6-methoxy-2H-chromen-2-one, commonly known as CMMC, is a synthetic organic compound that has a wide range of applications in scientific research. It has been used in a variety of fields, including biochemistry, medicinal chemistry, pharmacology, and toxicology. CMMC is an important tool for scientists as it can be used to study the structure and function of proteins and other biological molecules. Additionally, CMMC has been found to have a variety of biochemical and physiological effects, which can be utilized in laboratory experiments.

Scientific Research Applications

• Synthetic Applications : Chromenes, including derivatives like 4-(chloromethyl)-6-methoxy-2H-chromen-2-one, have potential synthetic value. They can be readily hydrolyzed back to chroman-4-one (Brown, Marcus, & Anastasis, 1985).

• Catalytic Properties in Organic Synthesis : Polystyrene-bound 1,5,7-triazabicyclo[4.4.0]dec-5-ene (TBD) catalysts, used in Michael additions involving 4-hydroxycoumarin and α,β-unsaturated ketones, facilitate the synthesis of Warfarin™ and its analogues, which are structurally related to 4-(chloromethyl)-6-methoxy-2H-chromen-2-one (Alonzi et al., 2014).

• Density Functional Theory (DFT) Study : DFT studies on 4H-benzo[h]chromene derivatives, which are structurally similar to 4-(chloromethyl)-6-methoxy-2H-chromen-2-one, provide insights into their molecular orbitals and energy gaps, useful for understanding their chemical behavior (Al‐Sehemi, Irfan, & El-Agrody, 2012).

• Potential Antibacterial and Antifungal Agents : Synthesized oxadiazole derivatives containing 2H-chromen-2-one moiety have been studied for their antibacterial and antifungal properties, indicating potential medical applications (Mahesh, Sanjeeva, Manjunath, & Venkata, 2022).

• Molecular Docking and Spectroscopic Analyses : Studies involving compounds like 3-(3-(4-chlorobenzoyl)-1-phenyl-1H-pyrazole-5-carbonyl)-7-methoxy-2H-chromen-2-one, which share core structural features with 4-(chloromethyl)-6-methoxy-2H-chromen-2-one, include molecular docking and Hirshfeld surface analysis, offering insights into molecular interactions and potential therapeutic applications (Sert et al., 2018).

• Photoelectrical Characterizations : The novel 5-hydroxy-4-methoxy-7-oxo-7H-furo[3,2-g]chromene-6-carbonitrile (HMOFCC) has been investigated for its optical and photoelectrical properties, suggesting applications in optoelectronic device fields (Ibrahim et al., 2017).

Mechanism of Action

Target of Action

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Mode of Action

• This binding leads to chain termination during RNA synthesis, preventing viral RNA replication .

Biochemical Pathways

• Downstream effects include reduced viral RNA production and impaired viral replication .

Pharmacokinetics

• Impact on Bioavailability :
  • Intracellular activation ensures efficient targeting of infected cells .

Result of Action

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Action Environment

• Efficacy and Stability :
  • Stability under physiological conditions ensures sustained antiviral effect .